Cas no 69407-32-5 (3-benzyl-3,7-diazabicyclo[3.3.1]nonane)

3-Benzyl-3,7-diazabicyclo[3.3.1]nonane is a bicyclic amine compound featuring a rigid molecular framework with a benzyl substituent at the 3-position. Its unique structure confers stability and steric specificity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The diazabicyclo[3.3.1]nonane core provides a constrained geometry that enhances selectivity in catalytic and ligand applications. The benzyl group offers additional functionalization potential, enabling further derivatization for tailored chemical or biological activity. This compound is particularly useful in the development of chiral catalysts, bioactive molecules, and complex heterocycles. Its well-defined stereochemistry and reactivity profile make it a reliable building block for advanced synthetic methodologies.

3-benzyl-3,7-diazabicyclo[3.3.1]nonane structure

69407-32-5 structure

Product Name:3-benzyl-3,7-diazabicyclo[3.3.1]nonane

CAS No:69407-32-5

MF:C₁₄H₂₀N₂

MW:216.322003364563

CID:1736307

PubChem ID:13059482

Update Time:2025-06-09

3-benzyl-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

- 3-benzyl-3,7-diazabicyclo[3.3.1]nonane
- SureCN6317794
- AGN-PC-004UBB
- A836483
- 3-benzyl-3,7-diaza-bicyclo[3.3.1]nonane
- meso-3-benzyl-3,7-diazabicyclo[3.3.1]nonane
- 3,7-Diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
- 3-(phenylmethyl)-3,7-diazabicyclo[3.3.1]nonane
- Monobenzylbispidin
- N-BENZYL-BISPIDINE
- 69407-32-5
- KAAITWOSDOCHEH-UHFFFAOYSA-N
- SCHEMBL6317794
- CS-0248371
- EN300-396845
- DTXSID40516731
- Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)9-16-10-13-6-14(11-16)8-15-7-13/h1-5,13-15H,6-11H2
- InChI Key： KAAITWOSDOCHEH-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CC2CNCC(C1)C2

Computed Properties

Exact Mass: 216.16300
Monoisotopic Mass: 216.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 15.3Å²

Experimental Properties

PSA: 15.27000
LogP: 1.99460

3-benzyl-3,7-diazabicyclo[3.3.1]nonane Pricemore >>

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Enamine	EN300-396845-0.05g	3-benzyl-3,7-diazabicyclo[3.3.1]nonane	69407-32-5	95%	0.05g	$252.0	2023-05-29
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Enamine	EN300-396845-0.5g	3-benzyl-3,7-diazabicyclo[3.3.1]nonane	69407-32-5	95%	0.5g	$847.0	2023-05-29
Enamine	EN300-396845-1.0g	3-benzyl-3,7-diazabicyclo[3.3.1]nonane	69407-32-5	95%	1g	$1086.0	2023-05-29
Enamine	EN300-396845-2.5g	3-benzyl-3,7-diazabicyclo[3.3.1]nonane	69407-32-5	95%	2.5g	$2127.0	2023-05-29
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Enamine	EN300-396845-10.0g	3-benzyl-3,7-diazabicyclo[3.3.1]nonane	69407-32-5	95%	10g	$4667.0	2023-05-29
Aaron	AR00FEQM-50mg	N-BENZYL-BISPIDINE	69407-32-5	95%	50mg	$372.00	2025-02-14
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